Cas no 910-31-6 (3β-Chlorocholest-5-ene)

• Product Name: 3β-Chlorocholest-5-ene
• CAS No: 910-31-6
• MF: C₂₇H₄₅Cl
• MW: 405.099207639694
• MDL: MFCD29916899
• CID: 40209
• PubChem ID: 24892978
• Update Time: 2023-11-22

3β-Chlorocholest-5-ene Chemical and Physical Properties

Names and Identifiers

• Cholesteryl chloride
• 3-beta-chlorocholest-5-ene
• (3beta)-3-chlorocholest-5-ene
• Cholesterol chloride
• 3-chloro-,3.beta.-Cholest-5-ene
• Cholest-5-ene, 3beta-chloro-
• Cholest-5-ene, 3-chloro-, (3beta)-
• Cholest-5-ene,3-chloro,(3β)-
• BETA-CHLORO-5-CHOLESTENE
• 5-CHOLESTEN-3BETA-CHLORIDE
• CHOLESTERYL CHLORIDE(RG)
• Cholesteryl Chloride froM Beef Fat
• 3-Chlorocholestene
• 5-Cholesten-3β-chloride
• 3beta-Chlorocholest-5-ene
• (8S,9R,10R,13R,14S)-3-Chloro-10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-d
• (3β)-3-Chlorocholest-5-ene (ACI)
• Cholest-5-ene, 3β-chloro- (6CI, 7CI, 8CI)
• 3β-Chlorocholest-5-ene
• 3β-Cholesteryl chloride
• NSC 2084

• MDL： MFCD29916899
• Inchi： 1S/C27H45Cl/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25H,6-8,10-17H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： OTVRYZXVVMZHHW-DPAQBDIFSA-N
• SMILES： C[C@@]12[C@@H]([C@H](C)CCCC(C)C)CC[C@H]1[C@@H]1CC=C3C[C@H](CC[C@]3(C)[C@H]1CC2)Cl
• BRN： 2703655

Computed Properties

• Exact Mass: 404.32100
• Monoisotopic Mass: 404.321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 9.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.9160 (rough estimate)
• Melting Point: 94.0 to 99.0 deg-C
• Boiling Point: 488.29°C (rough estimate)
• Flash Point: 249.6 °C
• Refractive Index: 1.6281 (estimate)
• PSA: 0.00000
• LogP: 8.63520
• Specific Rotation: -30 º (c=1, chloroform)
• Optical Activity: [α]25/D −24°, c = 1 in chloroform
• Solubility: Not determined

3β-Chlorocholest-5-ene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Other Chemical Reagents